Cas no 477510-33-1 (methyl 4-({4-(1,3-benzoxazol-2-yl)phenylcarbamothioyl}amino)carbonylbenzoate)

• Product Name: methyl 4-({4-(1,3-benzoxazol-2-yl)phenylcarbamothioyl}amino)carbonylbenzoate
• CAS No: 477510-33-1
• MF: C₂₃H₁₇N₃O₄S
• MW: 431.463783979416
• CID: 6051424
• PubChem ID: 4639628
• Update Time: 2025-06-25

methyl 4-({4-(1,3-benzoxazol-2-yl)phenylcarbamothioyl}amino)carbonylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({4-(1,3-benzoxazol-2-yl)phenylcarbamothioyl}amino)carbonylbenzoate
• Benzoic acid, 4-[[[[[4-(2-benzoxazolyl)phenyl]amino]thioxomethyl]amino]carbonyl]-, methyl ester
• methyl 4-[({[4-(1,3-benzoxazol-2-yl)phenyl]carbamothioyl}amino)carbonyl]benzoate
• methyl 4-[[4-(1,3-benzoxazol-2-yl)phenyl]carbamothioylcarbamoyl]benzoate
• F0834-0704
• Oprea1_723644
• 477510-33-1
• methyl 4-(((4-(benzo[d]oxazol-2-yl)phenyl)carbamothioyl)carbamoyl)benzoate
• AKOS024600841

• Inchi： 1S/C23H17N3O4S/c1-29-22(28)16-8-6-14(7-9-16)20(27)26-23(31)24-17-12-10-15(11-13-17)21-25-18-4-2-3-5-19(18)30-21/h2-13H,1H3,(H2,24,26,27,31)
• InChI Key： NTFGBPSCVSPVJL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(NC(NC2=CC=C(C3=NC4=CC=CC=C4O3)C=C2)=S)=O)C=C1

Computed Properties

• Exact Mass: 431.09397721g/mol
• Monoisotopic Mass: 431.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.383±0.06 g/cm3(Predicted)
• pka: 7.93±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas

Additional information on methyl 4-({4-(1,3-benzoxazol-2-yl)phenylcarbamothioyl}amino)carbonylbenzoate

Methyl 4-({4-(1,3-Benzoxazol-2-yl)phenylcarbamothioyl}amino)carbonylbenzoate: A Comprehensive Overview

Methyl 4-({4-(1,3-benzoxazol-2-yl)phenylcarbamothioyl}amino)carbonylbenzoate, also known by its CAS number 477510-33-1, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzoxazole derivatives, which have been extensively studied due to their unique properties and applications in drug design, agrochemicals, and materials science.

The structure of methyl 4-({4-(1,3-benzoxazol-2-yl)phenylcarbamothioyl}amino)carbonylbenzoate is characterized by a benzoxazole ring fused with a benzene ring, which contributes to its aromatic stability and electronic properties. The presence of the carbamothioyl group further enhances its reactivity and functional versatility. Recent studies have highlighted the importance of such heterocyclic compounds in modulating biological processes, particularly in the context of enzyme inhibition and receptor binding.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory agents. Additionally, its structural similarity to certain natural products has led to investigations into its role as a scaffold for designing bioactive molecules.

The synthesis of methyl 4-({4-(1,3-benzoxazol-2-yl)phenylcarbamothioyl}amino)carbonylbenzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in green chemistry have enabled more efficient and environmentally friendly routes for its production, reducing the overall carbon footprint associated with its synthesis.

In terms of physical properties, this compound exhibits a high degree of solubility in organic solvents, which facilitates its use in various chemical reactions and formulations. Its thermal stability has also been tested under different conditions, making it suitable for applications that require prolonged exposure to heat or light.

From an analytical standpoint, the characterization of methyl 4-({4-(1,3-benzoxazol-2-yl)phenylcarbamothioyl}amino)carbonylbenzoate has been carried out using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular conformation and intermolecular interactions, which are critical for understanding its behavior in different environments.

Recent research has also focused on the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME) profile. Preliminary results suggest that it has favorable bioavailability characteristics, which are essential for its potential use as an oral drug delivery agent.

In conclusion, methyl 4-({4-(1,3-benzoxazol-2-yl)phenylcarbamothioyl}amino)carbonylbenzoate represents a valuable addition to the arsenal of heterocyclic compounds available for chemical research and development. Its unique structure, coupled with its versatile functional groups, positions it as a key player in advancing our understanding of complex molecular systems and their applications in medicine and beyond.